BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: 1,3-Butanediol
Diacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 1,3-Butanediol diacetate.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Butanediol diacetate and what are its common uses?

Al: 1,3-Butanediol diacetate, also known as 1,3-butylene glycol diacetate, is an organic ester
with the molecular formula C8H1404.[1][2][3] It is primarily used as a fragrance ingredient.[2]

Q2: What are the primary hazards associated with 1,3-Butanediol diacetate?

A2: While not classified as a hazardous substance under GHS, it is crucial to avoid contact with
skin and eyes.[3][4] It is a combustible liquid, so it should be kept away from heat and open
flames.

Q3: What personal protective equipment (PPE) is required when handling 1,3-Butanediol
diacetate?

A3: When handling 1,3-Butanediol diacetate, it is recommended to wear tightly fitting safety
goggles with side-shields, chemical-impermeable gloves, and suitable protective clothing.[1][5]
In case of fire, wear self-contained breathing apparatus.[1]

Q4: What should | do in case of accidental exposure?
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A4:

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Q5: How should | properly store 1,3-Butanediol diacetate?

A5: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep it away
from sparks, heat sources, and incompatible materials such as strong oxidizing agents.[6][7]

Q6: What are the appropriate fire-extinguishing methods for 1,3-Butanediol diacetate?

A6: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[1]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Spill

Improper handling, container

failure

For minor spills, remove all
ignition sources and clean up
immediately. For major spills,
clear the area, move upwind,
and alert emergency
responders.[5] Contain the spill
using inert absorbent material
and dispose of it as hazardous
waste in suitable, closed

containers.[8]

Contamination

Improper storage, cross-

contact with other chemicals

Ensure the storage container
is tightly sealed and stored
away from incompatible
materials.[1][6] If
contamination is suspected, do
not use the product and
dispose of it according to local

regulations.

Material Discoloration or Odor

Change

Degradation due to improper
storage (e.g., exposure to

heat, light, or air)

Check the expiration date.
Ensure it was stored in a cool,
dark, and well-ventilated area.
[1] If the product appears
degraded, it should not be
used and should be disposed

of properly.

Quantitative Data

Physical and Chemical Properties of 1,3-Butanediol diacetate
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Property Value

Molecular Formula C8H1404[1][3]

Molar Mass 174.19 g/mol [2][3]
Appearance Liquid[1]

Boiling Point 222 °C at 1013 hPa[1]
Melting Point -78 °C at 1013 hPa[1]
Flash Point 85 °C[3]

Density 1.028 g/cm3[3]

Experimental Protocols
Standard Handling Protocol for 1,3-Butanediol Diacetate

Preparation: Before handling, ensure you are in a well-ventilated area.[1] Put on the required
Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, and a lab
coat.

Dispensing: Use non-sparking tools to handle the chemical.[1] Avoid creating aerosols or
mists.

Usage: When using in experiments, avoid contact with skin and eyes.[1] Prevent fire caused
by electrostatic discharge.[1]

Post-Handling: After use, tightly close the container.[1] Wash hands and any exposed skin
thoroughly with soap and water.[1]

Waste Disposal: Dispose of any waste material in accordance with appropriate local, state,
and federal regulations.[1]

Storage Protocol

Container: Keep the compound in its original, tightly sealed container.[1][5]

Location: Store in a cool, dry, and well-ventilated area.[1][5]
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» Separation: Store away from incompatible materials, such as strong oxidizing agents, and
foodstuff containers.[1][5][6]

« Ignition Sources: Keep away from heat, sparks, and open flames.[6][7]

 Inspection: Regularly check containers for any leaks or damage.[5]
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Caption: Workflow for Safe Handling and Storage of 1,3-Butanediol diacetate.
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Caption: Troubleshooting Decision Tree for 1,3-Butanediol diacetate Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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